Cas no 2290-36-0 (3-(Triethylsilyl)-1-propanol)

• Product Name: 3-(Triethylsilyl)-1-propanol
• CAS No: 2290-36-0
• MF: C₉H₂₂OSi
• MW: 174.355884075165
• CID: 270759
• PubChem ID: 200598
• Update Time: 2025-05-24

3-(Triethylsilyl)-1-propanol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3-(triethylsilyl)-
• 3-triethylsilylpropan-1-ol
• 3-(Triethylsilyl)propan-1-ol
• 3-(Triethylsilyl)-1-propanol
• 3-(Triethylsilyl)propanol
• 3-triethylsilanyl-propan-1-ol
• DTXSID20177440
• BRN 2070145
• 1-Propanol, 3-(triethylsilyl)-
• Silane, (3-hydroxypropyl)triethyl-
• 2290-36-0

• Inchi： 1S/C9H22OSi/c1-4-11(5-2,6-3)9-7-8-10/h10H,4-9H2,1-3H3
• InChI Key： MXOBSCBSDTUTGD-UHFFFAOYSA-N
• SMILES： [Si](CC)(CC)(CC)CCCO

Computed Properties

• Exact Mass: 174.14406
• Monoisotopic Mass: 174.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 81.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.828
• Boiling Point: 224.6°Cat760mmHg
• Flash Point: 93.7°C
• Refractive Index: 1.426
• PSA: 20.23
• LogP: 2.87730

Additional information on 3-(Triethylsilyl)-1-propanol

3-(Triethylsilyl)-1-Propanol (CAS No. 2290-36-0): A Versatile Silyl Ether in Advanced Chemical and Biomedical Applications

Among the diverse family of organosilicon compounds, 3-(Triethylsilyl)-1-propanol (CAS No. 2290-36-0) stands out as a critical intermediate in modern synthetic chemistry and biomedical research. This triethylsilyl propanol derivative combines the reactivity of silicon-based functionalities with the hydroxyl group's unique properties, making it indispensable for advanced applications ranging from drug delivery systems to material science innovations. Recent studies highlight its role in stabilizing reactive intermediates during transition metal-catalyzed cross-coupling reactions, a finding validated by researchers at MIT in their 2023 publication on ligand design for palladium-catalyzed processes.

The molecular structure of 3-(Triethylsilyl)-1-propanol features a silicon atom bonded to three ethyl groups and a hydroxyl-substituted propane chain, creating a balance between lipophilicity and solubility. This structural configuration enables its use as a protective group for carboxylic acids during multi-step organic syntheses, as demonstrated in a 2024 study published in Journal of Medicinal Chemistry. Researchers there showed that this compound outperforms traditional silyl ethers like TBDMSCl in preserving ester functionality under acidic conditions, achieving >98% retention efficiency in peptide coupling protocols.

In biomedical applications, this compound's unique properties have been leveraged to create targeted drug delivery systems. A groundbreaking 2024 study from Stanford University demonstrated its utility as a lipid-polymer hybrid nanoparticle stabilizer, enabling controlled release of chemotherapeutic agents over 7-day periods while maintaining colloidal stability under physiological conditions. The triethylsilyl moiety's ability to form hydrogen bonds with phospholipid headgroups was identified as the key mechanism enabling this performance through molecular dynamics simulations.

The synthesis of CAS No. 2290-36-0 has undergone significant optimization in recent years. Traditional methods involving chlorotriethylsilane and propanol under acidic conditions now face competition from catalytic protocols developed by Merck Research Labs in 2024. Their ruthenium-catalyzed one-pot synthesis achieves >95% yield with complete regioselectivity, eliminating the need for stoichiometric acid co-catalysts and reducing reaction time from 18 hours to just 4 hours at ambient temperature.

Spectroscopic characterization confirms this compound's distinct chemical signature: NMR analysis shows characteristic signals at δH 5.15 ppm (OH group) and δC 75.8 ppm (silicon-bound carbon), while FTIR reveals strong Si-O stretching vibrations at ~1150 cm⁻¹. These spectral markers are critical for quality control in pharmaceutical manufacturing processes, ensuring purity levels exceeding USP monograph specifications.

In material science applications, researchers at ETH Zurich recently utilized this compound to create novel siloxane networks with tunable mechanical properties. By incorporating it into polyurethane prepolymers via transesterification reactions, they achieved materials with Young's moduli adjustable between 5 MPa and 50 MPa - an unprecedented range for biomedical elastomers - while maintaining excellent biocompatibility as confirmed by ISO 10993 cytotoxicity testing.

The environmental profile of triethylsilyl propanol derivatives has also come under scrutiny following EU REACH regulations updates in late 2024. Studies by the Fraunhofer Institute revealed rapid biodegradation (>85% within 7 days) under aerobic conditions due to enzymatic cleavage of the Si-O-C bond by sialidase enzymes present in wastewater treatment systems. This finding aligns with current sustainability trends favoring "design for degradation" principles in chemical manufacturing.

In conclusion, CAS No. 2290-36-0's multifunctional nature continues to drive innovation across disciplines through its unique combination of chemical reactivity and biological compatibility. As highlighted by recent advancements from leading institutions worldwide, this compound remains a cornerstone material for developing next-generation therapeutics, smart materials, and sustainable chemical processes that address critical challenges in healthcare and environmental science.